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Compound of Interest

Compound Name: SR 57227A

Cat. No.: B109795

Introduction

SR 57227A, also known as SR 57227 hydrochloride, is a potent and selective agonist for the
serotonin 5-HT3 receptor.[1][2][3] Unlike many other 5-HT3 receptor agonists, SR 57227A can
cross the blood-brain barrier, making it a valuable tool for investigating the role of central 5-HT3
receptors in various physiological and pathological processes.[1][3][4] It has been utilized in
preclinical research to explore its antidepressant-like effects and its influence on animal models
of anxiety and aggression.[2][4][5] Some studies also suggest that SR 57227A may act as a
partial agonist/partial antagonist at the 5-HT3 receptor.[6]

Accurate and consistent preparation of stock solutions is critical for obtaining reliable and
reproducible experimental results. Dimethyl sulfoxide (DMSO) is a common solvent for SR
57227A due to its high solvating power.[1][2][5] This document provides a detailed protocol for
the preparation, storage, and handling of SR 57227A stock solutions in DMSO for research
applications.

Data Presentation

Table 1: Chemical and Physical Properties of SR 57227A Hydrochloride
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Property Value References
SR 57227A, SR 57227

Synonyms ) [1]
hydrochloride
4-amino-(6-chloro-2-pyridyl)-1

Chemical Name o ( F_)y 2 [3]
piperidine hydrochloride

CAS Number 77145-61-0 [1][21[5]

Molecular Formula C10H14CIN3-HCI [1][5]

Molecular Weight 248.15 g/mol [L1[21[517]
White to off-white or light

Appearance _ [11[2]
yellow solid

Table 2: Solubility and Recommended Storage Conditions

Parameter Details References
>8.33 mg/mL (=33.57 mM).
Sonication is recommended to

Solubility in DMSO aid dissolution. Some suppliers  [1][2][7]
report solubility up to 24.82
mg/mL (100 mM).
Water: 24.82 mg/mL (100 mM);

Other Solvents PBS (pH 7.2): 1 mg/mL; [21151[7]

Ethanol: Slightly soluble.

Storage (Powder)

Store at -20°C for up to 3

years.

[1](8]

Storage (In DMSO)

Store in aliquots at -80°C for
up to 1 year, or at -20°C for up
to 1 month. Avoid repeated
freeze-thaw cycles. Keep
sealed and away from

moisture.

(11218l
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Experimental Protocols

Protocol 1: Preparation of a 10 mM SR 57227A Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution. The volumes and weights
can be adjusted as needed for different desired concentrations.

Materials:

SR 57227A hydrochloride (MW: 248.15 g/mol )

Anhydrous or ACS Grade Dimethyl sulfoxide (DMSO)[9]

Calibrated analytical balance

Sterile, amber, or light-protecting microcentrifuge tubes

Sterile pipette tips

Vortex mixer

Sonicator (optional, but recommended)[1][2]

Safety Precautions:

o Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety
glasses, and chemical-resistant gloves (butyl rubber or double nitrile gloves are
recommended when handling DMSO).[10]

e Handle SR 57227A powder and DMSO in a well-ventilated area or a chemical fume hood.

e DMSO is a potent solvent that can penetrate the skin and may carry dissolved substances
with it.[10] Handle with care.

Procedure:
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» Preparation: Allow the vial of SR 57227A powder to equilibrate to room temperature for at
least 15-20 minutes before opening to prevent condensation of moisture.

e Weighing: Carefully weigh out 1 mg of SR 57227A powder using a calibrated analytical
balance and place it into a sterile microcentrifuge tube.

» Solvent Calculation: Calculate the volume of DMSO required to achieve a 10 mM
concentration.

o Volume (L) = Mass (g) / (Concentration (mol/L) x Molecular Weight ( g/mol ))
o Volume (L) = 0.001 g/ (0.010 mol/L x 248.15 g/mol ) = 0.000403 L
o Volume (pL) = 403 uL

o Dissolution: Add 403 pL of DMSO to the microcentrifuge tube containing the SR 57227A
powder.

e Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is
completely dissolved. If dissolution is slow, sonicate the tube in a water bath for 5-10
minutes.[1][2] Visually inspect the solution to ensure no particulates are present.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, dispense the stock solution
into smaller, single-use aliquots in sterile, light-protecting tubes. Store the aliquots at -80°C
for long-term stability.[2]

Table 3: Example Volumes for Preparing SR 57227A Stock Solutions in DMSO
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Desired Concentration Mass of SR 57227A Volume of DMSO to Add
1mM 1mg 4.03 mL

5 mM 1mg 806 pL

10 mM 1mg 403 pL

10 mM 5 mg 2.015mL

20 mM 5 mg 1.007 mL

50 mM 10 mg 806 pL

Calculations are based on a molecular weight of 248.15 g/mol .[7]

Visualizations

Workflow for SR 57227A Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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